Cas no 899949-61-2 (2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 899949-61-2
• MF: C₁₈H₁₄FN₃O₂S
• MW: 355.38606595993
• CID: 5363038
• Update Time: 2025-10-19

2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(3-Fluorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-phenylacetamide
• 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C18H14FN3O2S/c19-13-5-4-8-15(11-13)22-10-9-20-17(18(22)24)25-12-16(23)21-14-6-2-1-3-7-14/h1-11H,12H2,(H,21,23)
• InChI Key： RDSRGURCOZUVJM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NC=CN(C2=CC=CC(F)=C2)C1=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.11±0.70(Predicted)

Additional information on 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide

Comprehensive Overview of 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 899949-61-2)

2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide, with the CAS number 899949-61-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a sulfanylacetamide moiety in its structure makes it a promising candidate for drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and inflammatory diseases. The compound's unique structure allows it to interact with specific biological targets, making it a subject of ongoing studies in medicinal chemistry and pharmacology.

The synthesis of CAS 899949-61-2 involves multi-step organic reactions, including aryl fluorination and sulfanylacetamide coupling. These processes require precise control to ensure high yield and purity, which are critical for its application in preclinical studies. The compound's molecular weight and solubility profile are also key factors influencing its pharmacokinetic properties, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is its mechanism of action. Preliminary studies suggest that 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide may act as a kinase inhibitor, disrupting signal transduction pathways involved in disease progression. This aligns with the growing interest in targeted therapies and personalized medicine, which are hot topics in modern healthcare.

Another area of interest is the compound's toxicity profile and safety data. While extensive toxicological studies are still underway, early findings indicate a favorable safety margin, making it a viable candidate for further development. This is particularly relevant given the increasing scrutiny of drug safety and regulatory compliance in the pharmaceutical industry.

From a commercial perspective, CAS 899949-61-2 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price range and availability are common queries among procurement professionals and academic researchers. The compound's storage conditions and handling requirements are also frequently discussed, as they impact its stability and usability in laboratory settings.

In conclusion, 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide represents a fascinating area of study with potential applications across multiple therapeutic domains. Its unique chemical properties and biological activity make it a compound of interest for researchers exploring new drug candidates and mechanistic studies. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in drug discovery and biochemical research.